Cas no 2229303-62-0 (tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate
• CAS No: 2229303-62-0
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 5974637
• PubChem ID: 165673977
• Update Time: 2025-06-15

tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate
• EN300-1901300
• 2229303-62-0

• Inchi： 1S/C14H26N2O5/c1-14(2,3)21-13(18)16-5-6-20-9-11(16)10(8-15)7-12(17)19-4/h10-11H,5-9,15H2,1-4H3
• InChI Key： ZPPAGLCDORRKBK-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(CN)CC(=O)OC

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 91.1Ų

Additional information on tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate

Introduction to Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate (CAS No. 2229303-62-0)

Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate, identified by its CAS number 2229303-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly its morpholine core and the presence of functional groups such as amino and methoxy substituents, contribute to its unique chemical properties and potential therapeutic applications.

The morpholine moiety is a key structural element in this compound, which is well-known for its role in enhancing the solubility and bioavailability of various pharmaceutical agents. Morpholine derivatives have been extensively studied for their ability to act as bioisosteres, replacing other functional groups in drug molecules to improve their pharmacokinetic profiles. In the case of Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate, the morpholine ring is integrated into a more complex framework that includes a tert-butyl group and a 1-amino-4-methoxy-4-oxobutan-2-yl side chain. This intricate structure suggests that the compound may exhibit multiple modes of action, making it a versatile candidate for further exploration.

The tert-butyl group at the third position of the morpholine ring adds rigidity to the molecule, which can influence its interactions with biological targets. Tert-butyl groups are often incorporated into drug molecules to enhance metabolic stability and reduce unwanted side reactions. Additionally, the presence of an amino group in the side chain introduces basicity, which can be crucial for interactions with acidic biological targets such as enzymes and receptors. The methoxy group further modulates the electronic properties of the molecule, potentially affecting its binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules like Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate with greater accuracy. These tools have been instrumental in identifying potential drug candidates by simulating their interactions with various biological targets. For instance, studies have shown that morpholine derivatives can modulate enzyme activity by acting as competitive inhibitors or allosteric modulators. The specific arrangement of functional groups in this compound may make it an effective inhibitor of enzymes involved in inflammatory pathways or other critical biological processes.

In addition to its potential as an enzyme inhibitor, Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-yl)morpholine-4-carboxylate may also exhibit properties that make it useful in drug delivery systems. The morpholine core enhances solubility, while the tert-butyl group can improve membrane permeability. These characteristics are particularly relevant in developing formulations for oral or injectable medications. Furthermore, the compound’s stability under various conditions makes it a promising candidate for long-term storage and transportation, ensuring consistent quality and efficacy.

Current research in medicinal chemistry focuses on developing novel scaffolds that combine multiple pharmacophores to achieve synergistic effects. Tert-butyl 3-(1-amino-4-methoxy-4-oxobutan-2-ylmorpholine)-4-carboxylate fits well within this paradigm, as its structure incorporates several functional groups that can interact with different biological targets simultaneously. This multifunctionality could lead to the development of broad-spectrum therapeutics that address multiple aspects of a disease simultaneously, thereby improving patient outcomes.

The synthesis of Tert-butyl 3-(1-amino--methoxy--oxobutan--2--ylmorpholine)-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry and catalytic processes have been employed to optimize these reactions. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles. The synthesis pathway also highlights the importance of protecting groups in multi-functional molecules, ensuring that each reactive site is selectively modified without interfering with others.

As interest in personalized medicine grows, compounds like Tert-butyl 3-(1-amino--methoxy--oxobutan--2--ylmorpholine)-carboxylate are being evaluated for their potential use in targeted therapies. The ability to fine-tune molecular structure allows researchers to develop drugs that are more specific to certain genetic or molecular profiles of patients. This approach holds promise for treating diseases such as cancer, where tumor heterogeneity poses significant challenges for treatment efficacy.

The pharmacokinetic properties of Tert-butyl 3-(1-amino--methoxy--oxobutan--2--ylmorpholine)-carboxylate are also under investigation to understand how it behaves within living systems. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These data are crucial for optimizing dosages and delivery routes, ensuring that the compound reaches its target sites effectively while minimizing side effects.

In conclusion, Tert-butyl 3-(1-amino--methoxy--oxobutan--2--ylmorpholine)-carboxylate (CAS No. 2229303–62–0) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse functional groups. Its potential applications in drug development span from modulating enzyme activity to enhancing drug delivery systems. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a valuable asset in medicinal biology and chemical innovation.